Cas no 29218-23-3 (2-Oxazolidinone,3-(4-fluorophenyl)-5-(hydroxymethyl)-)

• Product Name: 2-Oxazolidinone,3-(4-fluorophenyl)-5-(hydroxymethyl)-
• CAS No: 29218-23-3
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 268819
• PubChem ID: 207134
• Update Time: 2025-04-19

2-Oxazolidinone,3-(4-fluorophenyl)-5-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,3-(4-fluorophenyl)-5-(hydroxymethyl)-
• 3-(4-fluorophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one
• DTXSID40951820
• BRN 0531495
• 3-(p-Fluorophenyl)-5-hydroxymethyl-2-oxazolidinone
• SCHEMBL7297166
• 2-Oxazolidinone, 3-(p-fluorophenyl)-5-hydroxymethyl-
• 29218-23-3

• Inchi： 1S/C10H10FNO3/c11-7-1-3-8(4-2-7)12-5-9(6-13)15-10(12)14/h1-4,9,13H,5-6H2
• InChI Key： BIJMQYYCAAVSTO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(=O)OC(CO)C1

Computed Properties

• Exact Mass: 211.0645
• Monoisotopic Mass: 211.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.368
• Boiling Point: 343.8°Cat760mmHg
• Flash Point: 161.8°C
• Refractive Index: 1.558
• PSA: 49.77